3-Chloro-6-ethoxypyridine-2-carboxylic acid
CAS No.: 1020945-92-9
Cat. No.: VC3177979
Molecular Formula: C8H8ClNO3
Molecular Weight: 201.61 g/mol
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Specification
CAS No. | 1020945-92-9 |
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Molecular Formula | C8H8ClNO3 |
Molecular Weight | 201.61 g/mol |
IUPAC Name | 3-chloro-6-ethoxypyridine-2-carboxylic acid |
Standard InChI | InChI=1S/C8H8ClNO3/c1-2-13-6-4-3-5(9)7(10-6)8(11)12/h3-4H,2H2,1H3,(H,11,12) |
Standard InChI Key | GOTHCMYEHRDTBZ-UHFFFAOYSA-N |
SMILES | CCOC1=NC(=C(C=C1)Cl)C(=O)O |
Canonical SMILES | CCOC1=NC(=C(C=C1)Cl)C(=O)O |
Introduction
3-Chloro-6-ethoxypyridine-2-carboxylic acid is a synthetic organic compound with the molecular formula C₈H₈ClNO₃. It is a derivative of pyridine, featuring a chlorine atom at the 3-position, an ethoxy group at the 6-position, and a carboxylic acid group at the 2-position. This compound is primarily used in research and development, often as an intermediate in the synthesis of more complex molecules.
Structural Information
The structural details of 3-Chloro-6-ethoxypyridine-2-carboxylic acid are as follows:
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Molecular Formula: C₈H₈ClNO₃
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SMILES: CCOC1=NC(=C(C=C1)Cl)C(=O)O
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InChI: InChI=1S/C8H8ClNO3/c1-2-13-6-4-3-5(9)7(10-6)8(11)12/h3-4H,2H2,1H3,(H,11,12)
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InChIKey: GOTHCMYEHRDTBZ-UHFFFAOYSA-N
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CAS Number: 1020945-92-9
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Molecular Weight: 201.61 g/mol
Safety and Handling
3-Chloro-6-ethoxypyridine-2-carboxylic acid is classified as a hazardous substance due to its potential to cause skin and eye irritation, as well as respiratory irritation upon inhalation. The safety data sheet (SDS) provides detailed information on handling precautions and emergency procedures:
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GHS Classification (United States): Skin irritation (Category 2), Eye irritation (Category 2A), Specific target organ toxicity - single exposure (Category 3), Respiratory system.
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Pictogram(s): Warning
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Signal Word: Warning
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Hazard Statement(s): H315 Causes skin irritation. H319 Causes serious eye irritation. H335 May cause respiratory irritation.
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